REACTION_SMILES
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[CH3:17][OH:18].[NH2:15][NH2:16].[OH2:14].[OH:1][CH:2]([CH2:3][C:4](=[O:5])[O:6][CH3:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[OH:1][CH:2]([CH2:3][C:4](=[O:5])[NH:15][NH2:16])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CC(O)c1ccccc1
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Name
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Type
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product
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Smiles
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NNC(=O)CC(O)c1ccccc1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |